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Introduction
15(R)-Hydroxyeicosatetraenoic acid (15(R)-HETE) is a bioactive lipid mediator derived from

arachidonic acid, primarily through the action of cyclooxygenase (COX) enzymes.[1] It is the R-

enantiomer of 15-HETE and its presence and concentration in biological systems are of

significant interest due to its role in various physiological and pathological processes, including

inflammation and cell signaling. Accurate and sensitive quantification of 15(R)-HETE is crucial

for understanding its biological function and for the development of novel therapeutics. This

application note provides a detailed protocol for the detection and quantification of 15(R)-HETE
in biological matrices using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS),

a highly sensitive and specific analytical technique.

Signaling Pathway of 15(R)-HETE Formation and
Metabolism
15(R)-HETE is synthesized from arachidonic acid (AA) primarily by COX-1 and COX-2

enzymes, which also produce prostaglandins.[2] These enzymes generate 15-

hydroperoxyeicosatetraenoic acid (15-HpETE), which is then reduced to 15-HETE.[2] While 15-

lipoxygenase (15-LOX) is a major producer of the S-enantiomer, 15(S)-HETE, COX enzymes

can produce the R-enantiomer.[1][3] Once formed, 15(R)-HETE can be further metabolized by

15-hydroxyprostaglandin dehydrogenase (15-PGDH) to 15-oxo-ETE.[2][3] It can also be
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oxygenated by 5-lipoxygenase (ALOX5) to form 15-epi-lipoxins, which have their own distinct

biological activities.[4]
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Figure 1: Biosynthesis and Metabolism of 15(R)-HETE
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Figure 2: General Workflow for 15(R)-HETE Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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